Cas no 2229631-75-6 (1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
- 2229631-75-6
- EN300-1906952
-
- Inchi: 1S/C10H7BrN2O/c11-9-2-1-7(5-13-9)10(6-12)3-8(14)4-10/h1-2,5H,3-4H2
- InChI Key: WGVHVLCGDNXNDB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=N1)C1(C#N)CC(C1)=O
Computed Properties
- Exact Mass: 249.97418g/mol
- Monoisotopic Mass: 249.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.8Ų
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906952-0.05g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 0.05g |
$1032.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-0.1g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 0.1g |
$1081.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-0.25g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 0.25g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-0.5g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 0.5g |
$1180.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-1.0g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1906952-2.5g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 2.5g |
$2408.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-5.0g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1906952-10.0g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1906952-1g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 1g |
$1229.0 | 2023-09-18 | ||
| Enamine | EN300-1906952-5g |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile |
2229631-75-6 | 5g |
$3562.0 | 2023-09-18 |
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
Introduction to 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229631-75-6)
1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229631-75-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a brominated pyridine core linked to a cyclobutane ring with a nitrile functionality, presents a unique structural framework that is highly valuable for the development of novel bioactive molecules. The presence of multiple heterocyclic and functional groups makes it a promising candidate for further exploration in drug discovery and synthetic chemistry.
The structure of 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile is characterized by its rigid cyclobutane moiety, which can serve as a scaffold for designing molecules with specific spatial constraints. This rigidity is complemented by the electron-withdrawing nature of the nitrile group and the electron-donating effect of the bromine atom in the pyridine ring. Such structural features are often exploited to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.
In recent years, there has been a growing interest in brominated pyridines as key building blocks in medicinal chemistry. These compounds are particularly useful due to their ability to engage in various non-covalent interactions with biological targets, such as proteins and nucleic acids. The bromine atom, in particular, can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to construct increasingly complex molecular architectures.
One of the most compelling aspects of 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including signal transduction, cell growth, and division. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that specifically inhibit aberrant kinase signaling, researchers aim to develop treatments that target the underlying mechanisms of these diseases.
Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry. The cyclobutane ring can introduce conformational constraints that influence how a molecule interacts with its biological target. This can lead to improved binding affinity and selectivity compared to open-chain analogs. Additionally, the presence of oxygen and nitrogen heteroatoms in the cyclobutane ring can further enhance molecular diversity and functionality.
The nitrile group in 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile also plays a critical role in its chemical behavior. Nitriles are versatile functional groups that can be hydrolyzed to carboxylic acids or reduced to amides, providing multiple pathways for further derivatization. This flexibility makes nitrile-containing compounds valuable tools for synthetic chemists who are exploring new drug candidates.
In the context of drug discovery, 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile represents an excellent starting point for developing novel therapeutic agents. Its unique structural features offer opportunities to design molecules with enhanced potency, selectivity, and bioavailability. Furthermore, the compound’s ability to undergo various chemical transformations allows for rapid exploration of structure-activity relationships (SAR), which is essential for optimizing lead compounds into viable drug candidates.
Advances in computational chemistry have also facilitated the study of 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile and its derivatives. Molecular modeling techniques can predict how these compounds might interact with biological targets at the atomic level, providing valuable insights into their potential efficacy and mechanisms of action. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of promising candidates for further experimental validation.
The synthesis of 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile involves several key steps that highlight its synthetic utility. The bromination of pyridine derivatives is a well-established procedure that allows for the introduction of bromine at specific positions on the ring. Subsequent functionalization of the cyclobutane ring via cycloaddition or other reactions provides access to diverse structural motifs. The final step involves introducing the nitrile group, which can be achieved through cyanation reactions or other methods.
The versatility of brominated pyridines extends beyond their use as intermediates in drug synthesis; they also serve as probes for understanding biological processes at a molecular level. Researchers use these compounds to investigate enzyme mechanisms, receptor binding interactions, and other fundamental aspects of cellular biology. By understanding how these molecules interact with biological systems, scientists can gain insights that inform the design of more effective therapeutic strategies.
Looking ahead, the future prospects for 1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile and related compounds are bright. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that precisely target these processes. The combination of innovative synthetic methods, computational modeling, and biological assays will continue to drive progress in this field.
2229631-75-6 (1-(6-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)